Cas no 932303-43-0 (ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate
• CAS No: 932303-43-0
• MF: C₁₉H₁₉NO₅S₂
• MW: 405.487862825394
• CID: 5441591
• Update Time: 2025-06-08

ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{[(2-methoxy-5-methylphenyl)amino]sulfonyl}-1-benzothiophene-2-carboxylate
• ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate

• Inchi： 1S/C19H19NO5S2/c1-4-25-19(21)17-18(13-7-5-6-8-16(13)26-17)27(22,23)20-14-11-12(2)9-10-15(14)24-3/h5-11,20H,4H2,1-3H3
• InChI Key： IWENOKFKLYLPPF-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(S(NC1=CC(C)=CC=C1OC)(=O)=O)=C(C(OCC)=O)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate

Research Briefing on Ethyl 3-(2-Methoxy-5-Methylphenyl)Sulfamoyl-1-Benzothiophene-2-Carboxylate (CAS: 932303-43-0)

Ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 932303-43-0) is a synthetic small molecule that has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the benzothiophene class, which is known for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The sulfamoyl and carboxylate functional groups in its structure further enhance its pharmacological potential, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms of ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate, particularly its interactions with biological targets. One notable area of investigation is its role as a modulator of specific enzyme pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in inflammatory responses. Preliminary in vitro assays have demonstrated its inhibitory effects on these enzymes, suggesting potential applications in treating inflammatory diseases like arthritis and asthma.

In addition to its anti-inflammatory properties, this compound has shown promise in oncology research. A 2023 study published in the Journal of Medicinal Chemistry reported that ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. The study highlighted its ability to induce apoptosis via the mitochondrial pathway, with minimal effects on normal cells, indicating a favorable therapeutic window.

The synthesis and optimization of ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate have also been a focus of recent research. Advances in green chemistry have enabled more efficient and sustainable production methods, reducing the environmental impact of its synthesis. For instance, a 2022 study in Organic Process Research & Development detailed a novel catalytic approach that improved yield and purity while minimizing hazardous byproducts.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its absorption and stability. Ongoing research is exploring prodrug derivatives and nanoparticle-based delivery systems to address these limitations.

In conclusion, ethyl 3-(2-methoxy-5-methylphenyl)sulfamoyl-1-benzothiophene-2-carboxylate (CAS: 932303-43-0) represents a versatile scaffold with significant potential in drug discovery. Its dual anti-inflammatory and anticancer activities, coupled with advances in synthetic methodologies, position it as a compelling candidate for future therapeutic development. Continued research into its mechanisms, optimization, and delivery will be critical to unlocking its full clinical potential.